Cas no 335293-23-7 (Benzeneacetyl chloride, 3,4,5-trimethyl-)

• Product Name: Benzeneacetyl chloride, 3,4,5-trimethyl-
• CAS No: 335293-23-7
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 2945625
• Update Time: 2023-08-10

Benzeneacetyl chloride, 3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride, 3,4,5-trimethyl-

• Inchi： 1S/C11H13ClO/c1-7-4-10(6-11(12)13)5-8(2)9(7)3/h4-5H,6H2,1-3H3
• InChI Key： ZKDWZJAXNJGEAA-UHFFFAOYSA-N
• SMILES： ClC(CC1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1